(E)-N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C23H22ClN3O4S/c1-29-19-10-14(11-20(30-2)22(19)31-3)4-9-21(28)25-23-17-12-32-13-18(17)26-27(23)16-7-5-15(24)6-8-16/h4-11H,12-13H2,1-3H3,(H,25,28)/b9-4+
• InChI Key: QXPABPNZSHOYGB-RUDMXATFSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)Cl
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)Cl
• Molecular Formula: C23H22ClN3O4S
• Molecular Weight: 472.0 g/mol

Description

(E)-N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C23H22ClN3O4S and its molecular weight is 471.96. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications and Heterocyclic Chemistry

Compounds similar to "(E)-N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide" often serve as precursors or intermediates in the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals, agrochemicals, and dyes. For example, the use of thiosemicarbazide derivatives as building blocks for synthesizing various heterocyclic compounds with antimicrobial activity has been documented (Elmagd, Hemdan, Samy, & Youssef, 2017). This highlights the compound's relevance in creating molecules with potential therapeutic applications.

Biological Applications

Research on compounds with similar structural features has explored their biological activities, including antimicrobial, antifungal, and herbicidal properties. These studies underscore the potential of such molecules in contributing to the development of new treatments and solutions in agriculture and medicine. For instance, novel benzenesulfonamide derivatives, which share structural similarities, have been evaluated for their antitumor activity, indicating the potential of these compounds in cancer research (Fahim & Shalaby, 2019).

Fluorescent Probes and Sensing Applications

The development of fluorescent probes based on pyrazoline derivatives, for detecting thiols, showcases the application of such compounds in biochemical sensing and imaging (Zhang et al., 2015). This suggests that "this compound" could potentially be modified or utilized in the development of novel sensing materials for biological or environmental monitoring.